Cas no 1881295-62-0 (5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid)

• Product Name: 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid
• CAS No: 1881295-62-0
• MF: C₈H₃BrF₄O₂
• MW: 287.005835771561
• MDL: MFCD29043332
• CID: 4626543
• PubChem ID: 119024053
• Update Time: 2025-11-02

5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid
• 1881295-62-0
• MFCD29043332
• SY323383
• 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoicacid
• EN300-6739168
• Z2375645917
• E84623
• SCHEMBL25111974

• MDL： MFCD29043332
• Inchi： 1S/C8H3BrF4O2/c9-3-1-4(7(14)15)6(10)5(2-3)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： ZVMUBRDZSCXJKI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 285.92525g/mol
• Monoisotopic Mass: 285.92525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid

Research Briefing on 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic Acid (CAS: 1881295-62-0) and Its Applications in Chemical Biology and Pharmaceutical Research

5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid (CAS: 1881295-62-0) is a fluorinated benzoic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and probes for biological targets. Recent studies have highlighted its utility in medicinal chemistry, where its trifluoromethyl and halogen substituents contribute to enhanced binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that the compound's bromo and fluoro substituents facilitate selective cross-coupling reactions, enabling the efficient construction of diverse heterocyclic scaffolds. These scaffolds were further evaluated for their inhibitory activity against a panel of kinases, with several derivatives showing promising selectivity profiles.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology publication, where it was incorporated into a series of covalent inhibitors targeting cysteine proteases. The trifluoromethyl group was found to enhance the electrophilicity of adjacent reactive groups, thereby improving the inhibitors' potency and specificity. The study also utilized X-ray crystallography to elucidate the binding modes of these inhibitors, providing valuable insights for structure-based drug design.

Beyond its role in inhibitor development, 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid has also been employed in the design of fluorescent probes for imaging applications. A recent Chemical Communications article described its incorporation into a turn-on probe for detecting reactive oxygen species (ROS) in live cells. The probe's fluorescence response was attributed to the electron-withdrawing effects of the trifluoromethyl group, which modulated the probe's electronic properties upon ROS interaction.

From a synthetic perspective, advances in the preparation of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid have been reported, with a focus on improving yield and scalability. A 2023 Organic Process Research & Development paper detailed a streamlined two-step synthesis from commercially available starting materials, achieving a 75% overall yield. This methodological improvement is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 5-Bromo-2-fluoro-3-(trifluoromethyl)benzoic acid (CAS: 1881295-62-0) represents a valuable tool in modern drug discovery and chemical biology. Its applications span from kinase inhibitor development to probe design, supported by recent methodological advances in its synthesis. Future research directions may include expanding its utility in targeted protein degradation and bioorthogonal chemistry.